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Compound of Interest

Compound Name: 2-Chloro-3-nitrobenzoyl chloride
CAS No.: 34128-16-0
Cat. No.: B2522514
Get Quote
. J

Executive Summary

2-Chloro-3-nitrobenzoyl chloride is a highly reactive electrophilic acylating agent used
primarily as an intermediate in the synthesis of complex heterocycles, including
benzodiazepines and quinoxalines.[1] Its utility in drug development stems from the orthogonal
reactivity provided by the acyl chloride, nitro, and chloro functionalities.[1] However, this utility
comes with significant safety risks.[1] This compound is corrosive, a lachrymator, and reacts
violently with water to release hydrochloric acid (HCI) gas.[1] This guide synthesizes critical
safety data with field-proven handling protocols to ensure researcher safety and experimental
integrity.

Chemical Identity & Physical Properties

The following data consolidates available experimental values and structural properties.
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Property

Value

Chemical Name

2-Chloro-3-nitrobenzoyl chloride

CAS Number 34128-16-0
C
H
Molecular Formula
Cl
NO
Molecular Weight 220.01 g/mol
Appearance Crystalline Solid (Yellow to Brown)
N Soluble in DCM, THF, Toluene; Decomposes in
Solubility
Water/Alcohols
] ] Data Limited (Analogues typically melt 30—80
Melting Point
OC)
Boiling Point Not Determined (Decomposes/Hydrolyzes)
Benzoyl chloride core with Cl at C2, NO
Structure

at C3

Field Insight: Due to the lack of specific melting point data in public repositories for this specific

isomer, researchers should treat the solid as potentially low-melting.[1] Store in a refrigerator

(2-8 °C) to prevent "oiling out" or degradation within the container.

Hazard Assessment (The "Why" of Safety)
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Mechanism of Toxicity

The primary hazard of 2-Chloro-3-nitrobenzoyl chloride is its electrophilicity. Upon contact
with biological tissue (skin, eyes, mucous membranes), the acyl chloride moiety rapidly
acylates nucleophilic groups (amines, alcohols) on proteins.[1] Simultaneously, moisture in the
tissue hydrolyzes the compound, releasing Hydrochloric Acid (HCI).[1] This dual mechanism
causes immediate, severe chemical burns and tissue necrosis.[1]

GHS Classification

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage.[1]
) H318: Causes serious eye
Serious Eye Damage 1
damage.[1]
_ H290: May be corrosive to
Corrosive to Metals 1
metals.[1]
o EUHO014: Reacts violently with
Reactivity

water.[1]

Reactivity & Decomposition Pathway

Understanding the decomposition pathway is vital for both storage and waste disposal.[1] The
compound hydrolyzes to form 2-Chloro-3-nitrobenzoic acid and HCI.

2-Chloro-3-nitrobenzoyl 2-Chloro-3-nitrobenzoic

chloride L acid
Elimination

(C7H3CI2NO3) 1 : (Solid Precipitate)
| .
] Intermediate : Exothermic Release
H20 s HCI
(Moisture/Tissue) (Corrosive Gas)
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Figure 1: Hydrolysis pathway.[1] Note the release of HCI gas, which necessitates ventilation.[1]
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Safe Handling & Storage Protocols
Engineering Controls

e Primary: All operations (weighing, transfer, reaction) must be performed in a functioning
chemical fume hood.[1]

e Atmosphere: Use Schlenk techniques or a glovebox (N

or Ar atmosphere) for prolonged handling to maintain reagent purity and prevent HCI
generation.[1]

Personal Protective Equipment (PPE)[1]

o Eyes: Chemical splash goggles AND a face shield.[1] Standard safety glasses are
insufficient due to the risk of corrosive fumes.[1]

e Hands: Double-gloving is recommended.[1]
o Inner: Nitrile (0.11 mm).[1]
o OQuter: Nitrile (0.11 mm) or Laminate film (Silver Shield) for prolonged exposure.[1]

o Rationale: Acid chlorides can permeate thin nitrile; the outer layer provides a sacrificial
barrier.[1]

e Body: Lab coat (100% cotton or Nomex) and chemical-resistant apron.[1]

Storage Requirements[1]

o Temperature: Store at 2—-8 °C (Refrigerate).

e Environment: Store under inert gas (Argon preferred due to density).[1] Keep container
tightly sealed with Parafilm or electrical tape to prevent moisture ingress.[1]

e Segregation: Store away from bases, alcohols, oxidizers, and water sources.[1]

Emergency Response & Neutralization
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Spill Response Decision Matrix

Do NOT use water on the spill directly; this will generate a cloud of HCI mist.[1]

Spill Detected

Assess Volume
& Location

Small (< 5g) Large (> 59)
In Fume Hood Or Outside Hood

Do NOT use water

Cover with Dry Lime, Evacuate Area
Sand, or Soda Ash Call EHS

l

Collect Solids
into HazWaste Container

:

Wipe surface with
dilute NaHCO3

Click to download full resolution via product page

Figure 2: Emergency response logic for acid chloride spills.

First Aid

o Eye Contact: Immediately flush with water for at least 15 minutes, lifting eyelids.[1] Time is
critical to prevent permanent corneal opacity.[1]

» Skin Contact: Brush off loose particles before flushing with water.[1] Flush for 15 minutes.
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 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel.[1]

Waste Disposal[1]

e Quenching Protocol: Dissolve the waste material in a non-reactive solvent (e.g., DCM).[1]
Slowly add this solution to a stirred mixture of ice and saturated Sodium Bicarbonate
(NaHCO
).

 Verification: Ensure pH is neutral (pH 6—8) before disposing of the aqueous layer.[1] The
organic layer should be disposed of as halogenated organic waste.[1]

Synthesis & Application Context

Researchers typically utilize 2-Chloro-3-nitrobenzoyl chloride to introduce the benzoyl
pharmacophore.

» Reaction Setup: Always add the acid chloride to the nucleophile/base mixture to control the
exotherm.[1]

» Solvent Choice: Anhydrous DCM, THF, or DMF are preferred.[1] Avoid protic solvents
(Methanol, Ethanol) unless ester formation is the desired side-reaction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 2-Nitrobenzoyl chloride | C7TH4CINO3 | CID 11875 - PubChem [pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Technical Safety & Handling Guide: 2-Chloro-3-
nitrobenzoyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2522514/docs#technical-safety-handling-guide-2-
chloro-3-nitrobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzoyl-chloride
https://www.benchchem.com/product/b2522514/docs#technical-safety-handling-guide-2-chloro-3-nitrobenzoyl-chloride
https://www.benchchem.com/product/b2522514/docs#technical-safety-handling-guide-2-chloro-3-nitrobenzoyl-chloride
https://www.benchchem.com/product/b2522514/docs#technical-safety-handling-guide-2-chloro-3-nitrobenzoyl-chloride
https://www.benchchem.com/product/b2522514/docs#technical-safety-handling-guide-2-chloro-3-nitrobenzoyl-chloride
https://www.benchchem.com/product/b2522514?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2522514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2522514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

